Cas no 5905-55-5 ( )

  structure
  structure
Product Name: 
CAS No:5905-55-5
MF:C5H8O2S
MW:132.180820465088
CID:949622
PubChem ID:294824
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • thietan-3-yl acetate
    • 2-Acetoxy-trimethylensulfid
    • 3-acetoxythietane
    • 3-acetoxy-thietane
    • 3-thietanol acetate
    • 3-Thietanylacetat
    • 3-Thietanyl-acetat
    • AC1L6MRA
    • AG-G-09993
    • CTK5A9366
    • NSC163873
    • Thietan-3-ylacetat
    • 3-thietanyl acetate
    • 5905-55-5
    • DTXSID10304006
    • NSC-163873
    •  
    • Inchi: 1S/C5H8O2S/c1-4(6)7-5-2-8-3-5/h5H,2-3H2,1H3
    • InChI Key: DFAXRLAGJYTAPU-UHFFFAOYSA-N
    • SMILES: S1CC(C1)OC(C)=O

Computed Properties

  • Exact Mass: 132.02454
  • Monoisotopic Mass: 132.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 181.7°C at 760 mmHg
  • Flash Point: 76.8°C
  • Refractive Index: 1.507
  • PSA: 26.3
  • LogP: 0.66490
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